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Compound of Interest

Compound Name: 4-Fluorothioanisole

Cat. No.: B1305291 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed, step-by-step procedures for the safe disposal of 4-
Fluorothioanisole, a combustible and irritant chemical. Adherence to these guidelines is

crucial for minimizing risks and complying with regulatory standards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is essential to be aware of the hazards associated

with 4-Fluorothioanisole. This compound is classified as a combustible liquid that can cause

skin and eye irritation.[1][2] All handling and disposal operations should be conducted in a well-

ventilated area, preferably within a chemical fume hood, while wearing appropriate personal

protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab

coat.[2] Emergency safety equipment, such as an eyewash station and a safety shower, should

be readily accessible.

Quantitative Data for 4-Fluorothioanisole
The following table summarizes key quantitative data for 4-Fluorothioanisole, which is

essential for its safe handling and storage.
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Property Value

CAS Number 371-15-3

Molecular Formula FC6H4SCH3[1]

Molecular Weight 142.19 g/mol [1]

Boiling Point 184-185 °C[1]

Flash Point 74 °C (165.2 °F) - closed cup[1]

Density 1.167 g/mL at 25 °C[1]

Step-by-Step Disposal Protocol
The disposal of 4-Fluorothioanisole must be managed through your institution's

Environmental Health and Safety (EHS) hazardous waste program, as it is regulated chemical

waste.[3] Direct disposal into regular trash or down the sewer system is strictly prohibited.[3]

Experimental Protocol for Waste Collection and Disposal:

Waste Segregation:

Do not mix 4-Fluorothioanisole waste with other incompatible waste streams.

Chemically contaminated solid waste, such as gloves, absorbent paper, and empty

containers, should be collected separately from liquid waste.[4]

Waste Collection - Liquid:

Collect all liquid waste containing 4-Fluorothioanisole in a designated, leak-proof

container with a screw-on cap.[4] The container should be compatible with the chemical;

plastic is often preferred over glass to minimize the risk of breakage.[3]

Ensure the container is stored in a secondary containment tray to capture any potential

leaks.[4]

Waste Collection - Solid:
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For chemically contaminated lab trash (e.g., gloves, wipes), double-bag the waste in clear

plastic bags to allow for visual inspection by EHS personnel.[4]

Empty 4-Fluorothioanisole containers must be triple-rinsed with a suitable solvent. The

rinsate must be collected and treated as hazardous waste.[5] After rinsing, the container

can be disposed of as regular trash, though it is best practice to consult with your EHS

office first.[5]

Labeling Hazardous Waste:

All waste containers must be clearly labeled with a hazardous waste tag provided by your

EHS department.[3][4]

The label must include the full chemical name ("4-Fluorothioanisole"), the quantity of

waste, the date of generation, the place of origin (department and room number), and the

principal investigator's name and contact information.[3]

Mark the appropriate hazard pictograms on the label.[3]

Storage of Hazardous Waste:

Store the sealed and labeled waste containers in a designated hazardous waste storage

area.

Keep waste containers closed except when adding waste.[4]

Arranging for Disposal:

Submit a completed hazardous waste information form to your institution's EHS office to

request a waste pickup.[3]

Do not exceed the time or quantity limits for hazardous waste accumulation in your

laboratory as specified by your institution's policies (e.g., collection may be required within

90 days).[4]

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of 4-
Fluorothioanisole.
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Click to download full resolution via product page

Caption: Workflow for the proper disposal of 4-Fluorothioanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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